4-{[(3-chloropyridin-4-yl)oxy]methyl}-N,N-dimethylpiperidine-1-sulfonamide

• IUPAC Name: 4-[(3-chloropyridin-4-yl)oxymethyl]-N,N-dimethylpiperidine-1-sulfonamide
• InChI: InChI=1S/C13H20ClN3O3S/c1-16(2)21(18,19)17-7-4-11(5-8-17)10-20-13-3-6-15-9-12(13)14/h3,6,9,11H,4-5,7-8,10H2,1-2H3
• InChI Key: OBNIXTAEKBSDIR-UHFFFAOYSA-N
• Canonical SMILES: CN(C)S(=O)(=O)N1CCC(CC1)COC2=C(C=NC=C2)Cl
• Molecular Formula: C13H20ClN3O3S
• Molecular Weight: 333.84 g/mol

Description

4-{[(3-chloropyridin-4-yl)oxy]methyl}-N,N-dimethylpiperidine-1-sulfonamide, or 4-CPMDPS, is a novel compound that has been of interest to researchers in recent years due to its potential applications in the fields of biology, chemistry, and medicine. This compound has been studied in order to understand its synthesis, mechanism of action, biochemical and physiological effects, and potential advantages and limitations for laboratory experiments. In

Scientific Research Applications

4-CPMDPS has been studied for its potential applications in the fields of biology, chemistry, and medicine. In biology, it has been used as a tool to study protein-protein interactions, and has been found to be effective in inhibiting the formation of protein complexes. In chemistry, it has been used to study the effects of various organic compounds on the structure and function of proteins. In medicine, it has been studied for its potential use as an anti-cancer agent due to its ability to inhibit the growth of cancer cells.

Mechanism of Action

The mechanism of action of 4-CPMDPS is not yet fully understood. However, it is believed to interact with proteins in a manner similar to that of other sulfonamide compounds, by binding to the active site of the target protein and preventing the binding of other molecules. This binding is believed to disrupt the normal functioning of the protein, leading to the inhibition of its activity.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-CPMDPS have not yet been fully studied. However, it has been found to have a wide range of effects on proteins, including the inhibition of protein-protein interactions and the disruption of the normal functioning of proteins. It has also been found to have an inhibitory effect on the growth of cancer cells, suggesting that it may have potential therapeutic applications.

Advantages and Limitations for Lab Experiments

The advantages of using 4-CPMDPS in laboratory experiments include its high purity and its ability to target specific proteins. It is also relatively easy to synthesize and purify. However, there are some limitations to its use in laboratory experiments, including its relatively short shelf life and the potential for toxicity.

Future Directions

The potential future directions for 4-CPMDPS research include further study of its mechanism of action, its biochemical and physiological effects, and its potential therapeutic applications. Additionally, further research into its synthesis method and its potential advantages and limitations for laboratory experiments could provide valuable insights into its use in the future. Finally, further studies into its potential toxicity and shelf life could help to ensure its safe and effective use in both laboratory and clinical settings.

Synthesis Methods

4-CPMDPS can be synthesized by a two-step method involving the reaction of N,N-dimethylpiperidine-1-sulfonamide with 3-chloropyridin-4-yloxyacetyl chloride. This reaction is carried out in the presence of a base such as sodium hydroxide, and the product is then purified by column chromatography. This method has been found to be efficient and reliable, and yields a product of high purity.